![molecular formula C13H13NO5S2 B7590264 5-[(2-Methoxyphenyl)-methylsulfamoyl]thiophene-2-carboxylic acid](/img/structure/B7590264.png)
5-[(2-Methoxyphenyl)-methylsulfamoyl]thiophene-2-carboxylic acid
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Overview
Description
5-[(2-Methoxyphenyl)-methylsulfamoyl]thiophene-2-carboxylic acid is a synthetic compound that belongs to the class of sulfonamide drugs. It has been extensively studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. This compound is known to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for various laboratory experiments.
Mechanism of Action
The mechanism of action of 5-[(2-Methoxyphenyl)-methylsulfamoyl]thiophene-2-carboxylic acid involves the inhibition of specific enzymes, particularly carbonic anhydrase. This enzyme is responsible for the reversible hydration of carbon dioxide, which is involved in the regulation of acid-base balance in the body. By inhibiting this enzyme, this compound can disrupt this process and potentially lead to the treatment of various disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are varied. It has been shown to exhibit anticonvulsant and anti-inflammatory properties, making it a promising candidate for the treatment of various neurological and inflammatory disorders. Additionally, this compound has been studied for its potential use in the treatment of glaucoma, as it has been shown to reduce intraocular pressure.
Advantages and Limitations for Lab Experiments
The advantages of using 5-[(2-Methoxyphenyl)-methylsulfamoyl]thiophene-2-carboxylic acid in laboratory experiments include its wide range of biochemical and physiological effects, as well as its potential use as an inhibitor of specific enzymes. However, limitations include the need for careful dosing and administration, as well as potential side effects that may impact the validity of experimental results.
Future Directions
For the study of 5-[(2-Methoxyphenyl)-methylsulfamoyl]thiophene-2-carboxylic acid include further investigation into its potential applications in the treatment of neurological and inflammatory disorders, as well as its use as an inhibitor of specific enzymes. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential impact on various physiological processes.
Synthesis Methods
The synthesis of 5-[(2-Methoxyphenyl)-methylsulfamoyl]thiophene-2-carboxylic acid involves the reaction between 2-methoxybenzylamine and thiophene-2-carboxylic acid, followed by the addition of chlorosulfonic acid and subsequent hydrolysis with sodium hydroxide. The reaction yields a white crystalline powder that is purified through recrystallization.
Scientific Research Applications
The potential applications of 5-[(2-Methoxyphenyl)-methylsulfamoyl]thiophene-2-carboxylic acid in scientific research are vast. It has been studied for its potential use as an inhibitor of various enzymes, including carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. This compound has also been shown to exhibit anticonvulsant and anti-inflammatory properties, making it a promising candidate for the treatment of various neurological and inflammatory disorders.
properties
IUPAC Name |
5-[(2-methoxyphenyl)-methylsulfamoyl]thiophene-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO5S2/c1-14(9-5-3-4-6-10(9)19-2)21(17,18)12-8-7-11(20-12)13(15)16/h3-8H,1-2H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPHIRIAMFALLGF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=CC=C1OC)S(=O)(=O)C2=CC=C(S2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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